molecular formula C25H24FN5O5 B2825448 methyl 4-(2-(1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)acetamido)benzoate CAS No. 1189680-21-4

methyl 4-(2-(1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)acetamido)benzoate

Cat. No. B2825448
CAS RN: 1189680-21-4
M. Wt: 493.495
InChI Key: UQPRPGYCTZXMGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazolopyrimidinone core, which is a type of heterocyclic compound that is often found in pharmaceuticals and other biologically active compounds . The molecule also has a fluorobenzyl group and an acetamido group attached to the pyrazolopyrimidinone core .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazolopyrimidinone core would likely contribute to the rigidity of the molecule, while the fluorobenzyl and acetamido groups could potentially participate in various intermolecular interactions .


Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the fluorobenzyl group could potentially be replaced with other groups through nucleophilic aromatic substitution reactions . The acetamido group could also potentially undergo hydrolysis to form a carboxylic acid and an amine .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure. The presence of the fluorine atom could potentially increase the compound’s lipophilicity, which could influence its solubility and permeability .

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has demonstrated the utility of related compounds in the synthesis of heterocyclic systems, indicating a broad interest in the development of novel compounds with potential therapeutic or material applications. For instance, Toplak et al. (1999) highlighted the use of similar compounds for preparing various pyrimidinone derivatives with potential for further chemical modifications (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

Anticancer Activity

Several studies focus on the synthesis of novel compounds and their evaluation for anticancer activity. For example, Hammam et al. (2005) explored the anti-lung cancer activity of fluoro-substituted benzo[b]pyran derivatives, indicative of the interest in developing new chemotherapy agents (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Anti-inflammatory and Antioxidant Properties

Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines with evaluated anticancer and anti-5-lipoxygenase activities, demonstrating the compound's relevance in developing new anti-inflammatory and antioxidant therapies (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Neuropharmacological Applications

Research by Wise et al. (1987) into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols suggested potential antipsychotic applications without the typical dopamine receptor interactions, indicating a pathway for developing novel neuropharmacological agents (Wise, Butler, DeWald, Lustgarten, Pattison, Schweiss, Coughenour, Downs, Heffner, & Pugsley, 1987).

GPR39 Agonists Discovery

Sato et al. (2016) identified kinase inhibitors as novel GPR39 agonists, expanding the understanding of zinc's role as an allosteric modulator. This research opens new avenues for targeting G protein-coupled receptors in drug discovery (Sato, Huang, Kroeze, & Roth, 2016).

Future Directions

The pyrazolopyrimidinone core is a common feature in many biologically active compounds, so it’s possible that this compound could have interesting biological activities that could be explored in future research .

properties

IUPAC Name

methyl 4-[[2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl]acetyl]amino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H24FN5O5/c1-4-31-22-21(15(2)28-31)29(14-20(32)27-19-11-7-17(8-12-19)24(34)36-3)25(35)30(23(22)33)13-16-5-9-18(26)10-6-16/h5-12H,4,13-14H2,1-3H3,(H,27,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQPRPGYCTZXMGH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CC3=CC=C(C=C3)F)CC(=O)NC4=CC=C(C=C4)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H24FN5O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

493.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.